Cas no 951160-50-2 (Hexanedioic acid, 3,3-dimethyl-2-oxo-)

• Product Name: Hexanedioic acid, 3,3-dimethyl-2-oxo-
• CAS No: 951160-50-2
• MF: C₈H₁₂O₅
• MW: 188.177883148193
• CID: 2105803
• Update Time: 2023-08-03

Hexanedioic acid, 3,3-dimethyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-2-oxoHexanedioic acid
• Hexanedioic acid, 3,3-dimethyl-2-oxo-

• Inchi： 1S/C8H12O5/c1-8(2,4-3-5(9)10)6(11)7(12)13/h3-4H2,1-2H3,(H,9,10)(H,12,13)
• InChI Key： CFQBSPAUTMWSRT-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)C(C)(C)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 241
• Topological Polar Surface Area: 91.7